N-(3-fluorophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C16H11FN2O2/c17-10-4-3-5-11(8-10)19-16(21)15(20)13-9-18-14-7-2-1-6-12(13)14/h1-9,18H,(H,19,21)
• InChI Key: FEPJALGRRAWHQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C16H11FN2O2
• Molecular Weight: 282.27 g/mol

Description

N-(3-fluorophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, also known as FIIN-3, is a small molecule inhibitor that targets the oncogenic fusion protein FGFR1-3. The fusion protein is found in a variety of cancers, including lung, breast, and bladder cancer. FIIN-3 has shown promising results in preclinical studies and is a potential candidate for cancer treatment.

Scientific Research Applications

Synthesis and Biological Evaluation

• Novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides, related to the compound , were synthesized and evaluated for their potential in vitro antiplasmodial properties against the Plasmodium falciparum strain. The study highlighted the importance of specific fluorophenyl groups for biological activity, suggesting a mechanism of action against the plasmodial parasite through molecular docking against parasite lactate dehydrogenase (Mphahlele, Mmonwa, & Choong, 2017).

Cannabinoid Receptor Ligands

• A series of indol-3-yl-oxoacetamides, including fluorinated derivatives, were synthesized and evaluated as potent and selective cannabinoid receptor type 2 (CB2) ligands. This research indicates the potential of such compounds for therapeutic applications targeting the CB2 receptor (Moldovan, Deuther-Conrad, Horti, & Brust, 2017).

Anti-inflammatory Activity

• Derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and showed significant anti-inflammatory activity. This research underscores the compound's potential for developing new anti-inflammatory agents (Sunder & Maleraju, 2013).

Antimicrobial Agents

• A series of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities. Some compounds exhibited promising activities, highlighting the potential for developing new antimicrobial agents (Debnath & Ganguly, 2015).

Antiallergic Agents

• New N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides were synthesized and evaluated as antiallergic compounds. One compound, in particular, demonstrated significant potency in inhibiting histamine release and interleukin production, indicating its potential as an antiallergic agent (Menciu et al., 1999).